(E)-3-(3,4-dimethoxyphenyl)-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acrylamide

• IUPAC Name: (E)-3-(3,4-dimethoxyphenyl)-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]prop-2-enamide
• InChI: InChI=1S/C23H23N3O4S/c1-28-17-8-6-16(7-9-17)26-23(18-13-31-14-19(18)25-26)24-22(27)11-5-15-4-10-20(29-2)21(12-15)30-3/h4-12H,13-14H2,1-3H3,(H,24,27)/b11-5+
• InChI Key: VTKNLXHTFGNUHX-VZUCSPMQSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C=CC4=CC(=C(C=C4)OC)OC
• Isomeric SMILES: COC1=CC=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)/C=C/C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C23H23N3O4S
• Molecular Weight: 437.5 g/mol

Description

(E)-3-(3,4-dimethoxyphenyl)-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acrylamide is a useful research compound. Its molecular formula is C23H23N3O4S and its molecular weight is 437.51. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(3,4-dimethoxyphenyl)-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(3,4-dimethoxyphenyl)-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Synthetic Applications

• Annular Tautomerism and X-ray Crystallography : Studies on NH-pyrazoles related to the compound have revealed insights into their structural behavior, including tautomerism and crystallization patterns. These compounds have been analyzed using X-ray crystallography to understand their hydrogen bonding and crystalline structures, providing a foundation for further chemical modifications and applications in material science (Cornago et al., 2009).

• Crystal Structure and Hirshfeld Surface Analysis : The synthesis and crystal structure determination of similar pyrazole derivatives have been explored, with findings contributing to the understanding of molecular interactions and the stabilization mechanisms within these compounds. Such studies are crucial for the design of new materials with specific properties (Prabhuswamy et al., 2016).

Biological and Medicinal Chemistry Applications

• Cytotoxicity and Biological Activity : New pyrazoline and pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and evaluated for their cytotoxic activities against cancer cell lines, providing valuable insights into the development of potential therapeutic agents. These studies highlight the importance of structural modifications to enhance biological activity and selectivity (Hassan et al., 2014).

• Antimicrobial and Antifungal Applications : The modification of polymers with amine compounds, including structures similar to the compound of interest, has shown promising results in enhancing antimicrobial and antifungal activities. Such modified polymers can be used in medical applications, offering a new approach to combat microbial resistance (Aly & El-Mohdy, 2015).

• Corrosion Protection : Studies on carbohydrazide-pyrazole compounds have explored their effectiveness in protecting metals against corrosion, showcasing the potential industrial applications of these compounds in extending the lifespan of metal structures and components (Paul et al., 2020).